Cas no 2580231-52-1 (3-amino-1-tert-butyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2580231-52-1
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6265107
• PubChem ID: 165616570
• Update Time: 2025-05-23

3-amino-1-tert-butyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7442914
• 2580231-52-1
• 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C8H13N3O2/c1-8(2,3)11-4-5(7(12)13)6(9)10-11/h4H,1-3H3,(H2,9,10)(H,12,13)
• InChI Key： WAZDZCJDPSTFHV-UHFFFAOYSA-N
• SMILES： OC(C1C(N)=NN(C=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylic acid (CAS No. 2580231-52-1)

3-amino-1-tert-butyl-1H-pyrazole-4-carboxylic acid (CAS No. 2580231-52-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This pyrazole derivative is characterized by its unique molecular structure, featuring an amino group and a carboxylic acid functional group, which make it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, heterocyclic chemistry, and small molecule synthesis.

The compound's CAS number 2580231-52-1 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Its systematic name, 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylic acid, highlights the presence of a tert-butyl group, which enhances the molecule's stability and influences its reactivity. This structural feature is particularly valuable in designing pharmaceutical intermediates and bioactive molecules, as it can improve pharmacokinetic properties such as metabolic stability and solubility.

In recent years, the demand for custom synthesis and high-purity intermediates like 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylic acid has surged, driven by advancements in drug development and precision medicine. The compound's relevance is further underscored by its potential role in targeting enzyme inhibitors and receptor modulators, which are critical in treating diseases such as cancer, inflammation, and metabolic disorders. Additionally, its application in agrochemical formulations has been explored, particularly in developing novel crop protection agents with improved efficacy and environmental safety.

From a synthetic chemistry perspective, 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylic acid offers a robust platform for structure-activity relationship (SAR) studies. Researchers can modify its amino and carboxylic acid functionalities to create diverse analogs, enabling the optimization of biological activity and selectivity. This adaptability aligns with the growing trend of fragment-based drug design, where small, well-characterized molecules serve as building blocks for larger, more complex therapeutics.

The compound's physicochemical properties, including its molecular weight, logP, and hydrogen bond donor/acceptor count, are critical for its integration into drug-like molecules. These parameters are often analyzed using computational chemistry tools, which predict absorption, distribution, metabolism, and excretion (ADME) profiles. Such analyses are essential for hit-to-lead optimization in early-stage drug discovery, making 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylic acid a valuable asset in medicinal chemistry workflows.

Beyond pharmaceuticals, 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylic acid has potential applications in material science, particularly in the development of functional polymers and coordination complexes. Its ability to act as a ligand for metal ions opens doors to creating novel catalysts and sensors, which are increasingly relevant in green chemistry and sustainable industrial processes. This interdisciplinary appeal highlights the compound's versatility and underscores its importance in both academic and industrial research.

In conclusion, 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylic acid (CAS No. 2580231-52-1) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its structural features, combined with its potential in drug discovery, agrochemical innovation, and advanced materials, make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology today.